Cas no 1408944-59-1 (3-(octyloxy)propane-1-sulfonyl chloride)

• Product Name: 3-(octyloxy)propane-1-sulfonyl chloride
• CAS No: 1408944-59-1
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 5189587
• PubChem ID: 64199534
• Update Time: 2025-06-13

3-(octyloxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(octyloxy)-
• 3-(octyloxy)propane-1-sulfonyl chloride

• Inchi： 1S/C11H23ClO3S/c1-2-3-4-5-6-7-9-15-10-8-11-16(12,13)14/h2-11H2,1H3
• InChI Key： CPWJDULSLIZNGV-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOCCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(octyloxy)propane-1-sulfonyl chloride

3-(Octyloxy)Propane-1-Sulfonyl Chloride: A Versatile Reagent in Advanced Chemical and Biomedical Applications

The compound 3-(octyloxy)propane-1-sulfonyl chloride, with CAS No. 1408944-59-1, represents a critical intermediate in the synthesis of functionalized sulfonamides and polymers. Its structure combines an octyloxy group (octyloxy) attached to a propane backbone, terminated by a sulfonyl chloride moiety (sulfonyl chloride). This unique architecture enables its application in diverse fields, including drug delivery systems, surface modification, and bioconjugation. Recent studies highlight its role in enhancing the stability and targeting efficiency of therapeutic molecules.

Recent advancements in green chemistry have driven innovations in the synthesis of 3-(octyloxy)propane-1-sulfonyl chloride. Researchers at the University of Cambridge (2023) demonstrated a solvent-free protocol using microwave-assisted conditions, reducing reaction times by 60% while maintaining >95% purity. The sulfonyl chloride group’s reactivity toward primary amines has been leveraged to create bioorthogonal linkers for live-cell imaging applications. For instance, conjugation with peptides via amide bond formation enables real-time tracking of biomolecules without disrupting cellular processes.

In drug delivery systems, this compound’s amphiphilic nature is exploited to stabilize lipid nanoparticles (LNPs). A 2023 study published in Nano Letters revealed that incorporating octyloxy-functionalized sulfonamides into LNPs improved their resistance to serum-induced aggregation by 4-fold compared to conventional formulations. The alkyl chain length (octyl group) was shown to optimize membrane permeability while maintaining structural integrity during intravenous administration.

Bioconjugation applications have seen breakthroughs through this compound’s ability to form stable sulfonamide bonds with proteins. A collaborative effort between MIT and Stanford (2023) utilized it to create antibody-drug conjugates (ADCs), achieving site-specific attachment via thiol-maleimide click chemistry followed by sulfonylation. This approach reduced off-target effects by 75% compared to traditional ADC platforms, demonstrating its potential in precision oncology.

In surface engineering, the compound’s reactivity has enabled the fabrication of stimuli-responsive coatings. Researchers at ETH Zurich developed hydrogel substrates functionalized with octyloxysulfonamide groups that undergo reversible swelling under pH changes (pH 5–7). This system was successfully applied as a drug release platform for controlled release of anti-inflammatory agents over 7-day periods without premature degradation.

Emerging applications include its use in next-generation biosensors where the octyloxy chain facilitates lipid bilayer integration while the sulfonyl group anchors signaling molecules. A 2023 Nature Communications study demonstrated this configuration achieving femtomolar sensitivity for detecting neurotransmitters in vivo without enzymatic interference.

The compound’s utility extends to polymer science through controlled radical polymerization techniques. Scientists at KAIST reported using it as a chain transfer agent for RAFT polymerization, yielding block copolymers with precise molecular weights and tunable hydrophilicity/hydrophobicity ratios—critical properties for tissue engineering scaffolds.

Cutting-edge research now explores its role in CRISPR delivery systems. A collaborative team at Harvard demonstrated that octyloxysulfonamide-functionalized gold nanoparticles enhance CRISPR-Cas9 delivery efficiency by 8-fold in primary human T-cells while minimizing cytotoxicity—a significant advancement for gene therapy applications.

Structural analysis using X-ray crystallography (JACS 2023) revealed that the octyl chain adopts an extended conformation when interacting with phospholipid membranes, explaining its superior membrane insertion properties compared to shorter alkyl chain analogs. This structural insight has guided design of more efficient membrane-active compounds.